Cas no 2229110-71-6 (3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229110-71-6
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6080403
• PubChem ID: 156540972
• Update Time: 2025-10-23

3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid
• EN300-1995905
• SCHEMBL23582227
• 2229110-71-6

• Inchi： 1S/C10H12ClNO2/c1-10(2,9(13)14)6-7-4-3-5-8(11)12-7/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： SDJSCFQRKLJQAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(C(=O)O)(C)C)=N1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid

3-(6-Chloropyridin-2-yl)-2,2-dimethylpropanoic Acid: A Comprehensive Overview

3-(6-Chloropyridin-2-yl)-2,2-dimethylpropanoic acid, also known by its CAS number CAS No. 2229110-71-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorinated pyridine ring with a substituted propanoic acid group. The molecule's structure lends it to various applications, particularly in drug discovery and agrochemical development.

The synthesis of 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid involves a series of well-established organic reactions. The starting material typically begins with 6-chloropyridine-2-carbaldehyde, which undergoes alkylation to introduce the dimethylpropanoic acid moiety. This process is optimized to ensure high yield and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid exhibits potent inhibitory effects on certain enzymes associated with inflammatory processes. This makes it a promising candidate for the development of anti-inflammatory drugs. Furthermore, research has highlighted its potential as an antagonist for specific G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurological conditions.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms suggests its potential as a herbicide or fungicide. Recent studies have explored its efficacy against a range of agricultural pests and pathogens, with encouraging results that warrant further investigation.

The physical and chemical properties of CAS No. 2229110-71-6 are well-documented. It has a molecular weight of approximately 304.7 g/mol and a melting point around 155°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its formulation into various drug delivery systems and agricultural formulations.

From an environmental perspective, the degradation pathways of 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid have been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. However, further studies are required to fully understand its long-term ecological effects.

In conclusion, 3-(6-chloropyridin-2-yl)-2,2-dimethylpropanoic acid, with its unique structure and diverse biological activities, represents a valuable compound in contemporary chemical research. Its potential applications span across medicine and agriculture, making it a subject of continued scientific interest. As research progresses, new insights into its mechanisms of action and therapeutic potentials are expected to emerge.